Cas no 146830-83-3 (1H-Purine-2,6-dione, 3,7-dihydro-1-(phenylmethyl)-)

146830-83-3 structure
Product name:1H-Purine-2,6-dione, 3,7-dihydro-1-(phenylmethyl)-
CAS No:146830-83-3
MF:C12H10N4O2
MW:242.23340177536
CID:1323243
1H-Purine-2,6-dione, 3,7-dihydro-1-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Purine-2,6-dione, 3,7-dihydro-1-(phenylmethyl)-
- 1H-Purine-2,6-dione, 3,9-dihydro-1-(phenylmethyl)-
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- Inchi: 1S/C12H10N4O2/c17-11-9-10(14-7-13-9)15-12(18)16(11)6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H,13,14)(H,15,18)
- InChI Key: PCBFNMPKPKBIAA-UHFFFAOYSA-N
- SMILES: N1C2=C(NC(=O)N(CC3=CC=CC=C3)C2=O)NC=1
Computed Properties
- Exact Mass: 242.0805
Experimental Properties
- Density: 1.457±0.06 g/cm3(Predicted)
- PSA: 78.09
- pka: 7.60±0.70(Predicted)
1H-Purine-2,6-dione, 3,7-dihydro-1-(phenylmethyl)- Related Literature
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Naoya Ohtsuka,Moriaki Okuno,Yujiro Hoshino,Kiyoshi Honda Org. Biomol. Chem., 2016,14, 9046-9054
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Fulin Yang,Pingping Zhao,Xing Hua,Wei Luo,Gongzhen Cheng,Wei Xing,Shengli Chen J. Mater. Chem. A, 2016,4, 16057-16063
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Atanu Panja,Kumaresh Ghosh New J. Chem., 2019,43, 5139-5149
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MeiLing Zou,JunFeng Zhang,Han Zhu,MingLiang Du,QingFa Wang,Ming Zhang,XiangWen Zhang J. Mater. Chem. A, 2015,3, 12149-12153
146830-83-3 (1H-Purine-2,6-dione, 3,7-dihydro-1-(phenylmethyl)-) Related Products
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